Cas no 106855-10-1 (ethyl 2-(6-amino-9H-purin-9-yl)propanoate)

• Product Name: ethyl 2-(6-amino-9H-purin-9-yl)propanoate
• CAS No: 106855-10-1
• MF: C₁₀H₁₃N₅O₂
• MW: 235.242521047592
• MDL: MFCD34576065
• CID: 5243160
• PubChem ID: 14216891
• Update Time: 2025-11-01

ethyl 2-(6-amino-9H-purin-9-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(6-amino-9H-purin-9-yl)propanoate
• 2-(6-Amino-9H-purin-9-yl)propionic acid ethyl ester

• MDL： MFCD34576065
• Inchi： 1S/C10H13N5O2/c1-3-17-10(16)6(2)15-5-14-7-8(11)12-4-13-9(7)15/h4-6H,3H2,1-2H3,(H2,11,12,13)
• InChI Key： WLOASRMKUCPDJV-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)N1C=NC2=C(N)N=CN=C12)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• XLogP3: 0.7
• Topological Polar Surface Area: 95.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(6-amino-9H-purin-9-yl)propanoate

Introduction to Ethyl 2-(6-amino-9H-purin-9-yl)propanoate (CAS No. 106855-10-1)

Ethyl 2-(6-amino-9H-purin-9-yl)propanoate, a compound with the chemical identifier CAS No. 106855-10-1, is a significant molecule in the field of pharmaceutical research and development. This compound belongs to the class of purine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structure of ethyl 2-(6-amino-9H-purin-9-yl)propanoate incorporates a purine moiety linked to a propanoate ester, making it a versatile scaffold for further chemical modifications and biological evaluations.

The purine core of this compound is particularly noteworthy, as purines are fundamental components of nucleic acids and play crucial roles in various cellular processes. The presence of an amino group at the 6-position of the purine ring enhances its reactivity, allowing for further functionalization and the exploration of novel pharmacological properties. This makes ethyl 2-(6-amino-9H-purin-9-yl)propanoate a valuable intermediate in the synthesis of more complex molecules designed to interact with biological targets.

In recent years, there has been growing interest in developing new therapeutic agents based on purine derivatives due to their broad spectrum of biological activities. These activities include anti-inflammatory, anticancer, and antimicrobial properties, among others. The unique structural features of ethyl 2-(6-amino-9H-purin-9-yl)propanoate make it an attractive candidate for further investigation in these areas. For instance, studies have shown that modifications at the purine ring can significantly alter the binding affinity and selectivity of these compounds towards specific biological targets.

One of the most compelling aspects of ethyl 2-(6-amino-9H-purin-9-yl)propanoate is its potential as a lead compound in drug discovery. By leveraging its structural flexibility, researchers can explore various derivatives that may exhibit enhanced efficacy or reduced toxicity compared to existing drugs. This approach is particularly relevant in the context of developing next-generation antiviral agents, where the ability to modulate viral polymerase activity is crucial. The compound's ability to interact with nucleic acid-related enzymes makes it a promising candidate for such applications.

Moreover, the propanoate ester moiety in ethyl 2-(6-amino-9H-purin-9-yl)propanoate provides an additional site for chemical modification. Ester groups are commonly used in drug design due to their ability to influence solubility, bioavailability, and metabolic stability. By varying the length and composition of the ester chain, researchers can fine-tune the pharmacokinetic properties of the compound, making it more suitable for clinical use. This level of structural control is essential for optimizing drug candidates throughout the development process.

Recent advancements in computational chemistry have also facilitated the design and optimization of purine-based compounds like ethyl 2-(6-amino-9H-purin-9-yl)propanoate. Molecular modeling techniques allow researchers to predict the binding modes and interactions of these compounds with biological targets with high accuracy. This has enabled the rapid identification of promising candidates for further experimental validation. Such computational approaches are becoming increasingly integral to drug discovery pipelines, reducing the time and resources required to bring new therapies to market.

The synthesis of ethyl 2-(6-amino-9H-purin-9-yl)propanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in its synthesis include condensation reactions between appropriately substituted purines and propanoic acid derivatives, followed by esterification to introduce the ethyl group. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, which is essential for both research and industrial applications.

In conclusion, ethyl 2-(6-amino-9H-purin-9-yl)propanoate (CAS No. 106855-10-1) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an attractive scaffold for developing novel therapeutic agents. The growing body of research on purine derivatives underscores their importance in addressing various diseases, making compounds like ethyl 2-(6-amino-9H-purin-9-yl)propanoate valuable assets in modern drug discovery efforts.